Cas no 1358224-44-8 (methyl 4-{[(2,4-difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate)

• Product Name: methyl 4-{[(2,4-difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate
• CAS No: 1358224-44-8
• MF: C₁₉H₁₃F₃N₂O₄
• MW: 390.312735319138
• CID: 5399652
• Update Time: 2025-06-13

methyl 4-{[(2,4-difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(2,4-difluorophenyl)amino]-2-oxoethoxy]-6-fluoro-2-quinolinecarboxylate
• methyl 4-{[(2,4-difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

• Inchi： 1S/C19H13F3N2O4/c1-27-19(26)16-8-17(12-6-10(20)2-4-14(12)23-16)28-9-18(25)24-15-5-3-11(21)7-13(15)22/h2-8H,9H2,1H3,(H,24,25)
• InChI Key： BPMSSIZCGSWBLC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(OCC(NC2=CC=C(F)C=C2F)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.452±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.5±50.0 °C(Predicted)
• pka: 10.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on methyl 4-{[(2,4-difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

Recent Advances in the Study of Methyl 4-{[(2,4-Difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate (CAS: 1358224-44-8)

Methyl 4-{[(2,4-difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate (CAS: 1358224-44-8) is a novel quinoline-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of infectious diseases and cancer. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic and pharmacodynamic properties.

The synthesis of methyl 4-{[(2,4-difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate involves a multi-step process that includes the introduction of fluorine atoms and carbamoyl groups, which are critical for its biological activity. Researchers have reported improved synthetic methods that enhance yield and purity, making the compound more accessible for further studies. The compound's structure-activity relationship (SAR) has been extensively investigated, revealing that the difluorophenyl and fluoroquinoline moieties play a pivotal role in its interaction with biological targets.

In vitro and in vivo studies have demonstrated that methyl 4-{[(2,4-difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. Its mechanism of action appears to involve the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and cell division. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further research is underway to explore its efficacy in combination therapies and to mitigate potential side effects.

Pharmacokinetic studies indicate that the compound has favorable absorption and distribution profiles, although its metabolism and excretion pathways require further clarification. Recent advancements in formulation technology have aimed to improve its bioavailability and stability, addressing some of the challenges associated with its clinical translation. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, methyl 4-{[(2,4-difluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with ongoing optimization efforts, underscore its potential to address unmet medical needs. Future research should focus on comprehensive preclinical and clinical evaluations to fully realize its therapeutic benefits.